Cas no 1256804-33-7 (5-bromo-2-chloro-3-(propan-2-yl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(propan-2-yl)pyridine
• CAS No: 1256804-33-7
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 4582576
• PubChem ID: 126971215
• Update Time: 2025-07-18

5-bromo-2-chloro-3-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(propan-2-yl)pyridine
• Pyridine, 5-bromo-2-chloro-3-(1-methylethyl)-
• 5-bromo-2-chloro-3-propan-2-ylpyridine
• G68466
• 5-Bromo-2-chloro-3-(1-methylethyl)pyridine
• 5-Bromo-2-chloro-3-isopropylpyridine
• SY337923
• 1256804-33-7
• SCHEMBL20390070
• DTXSID201266336
• EN300-1703406
• MFCD18256157

• Inchi： 1S/C8H9BrClN/c1-5(2)7-3-6(9)4-11-8(7)10/h3-5H,1-2H3
• InChI Key： GEPJGFHQLMFVAF-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C(C)C

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-bromo-2-chloro-3-(propan-2-yl)pyridine

Comprehensive Overview of 5-bromo-2-chloro-3-(propan-2-yl)pyridine (CAS No. 1256804-33-7)

5-bromo-2-chloro-3-(propan-2-yl)pyridine (CAS No. 1256804-33-7) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substitutions, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a propan-2-yl group at the 3-position, enhances its lipophilicity, making it valuable for drug design targeting central nervous system (CNS) disorders and antimicrobial agents.

The growing interest in halogenated pyridines like 5-bromo-2-chloro-3-(propan-2-yl)pyridine stems from their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "pyridine derivatives in drug discovery" or "halogenated heterocycles synthesis," reflecting the compound's relevance in modern medicinal chemistry. Its CAS No. 1256804-33-7 is often queried in databases like SciFinder and Reaxys for patent and literature reviews.

In agrochemical applications, 5-bromo-2-chloro-3-(propan-2-yl)pyridine serves as a precursor for herbicides and fungicides. The demand for "eco-friendly agrochemical intermediates" aligns with this compound's potential to develop low-toxicity crop protection agents. Its propan-2-yl moiety contributes to improved soil mobility, a hot topic in sustainable agriculture discussions.

Analytical methods for 5-bromo-2-chloro-3-(propan-2-yl)pyridine typically involve HPLC-MS and NMR spectroscopy. Queries like "how to analyze halogenated pyridines" or "CAS 1256804-33-7 characterization" highlight user interest in quality control protocols. The compound's stability under ambient conditions makes it suitable for long-term storage, addressing common concerns about "heterocycle storage stability."

Recent publications emphasize the role of bromine-substituted pyridines in kinase inhibitor development. With cancer research being a major focus area, searches for "pyridine-based kinase inhibitors" often lead to compounds like 5-bromo-2-chloro-3-(propan-2-yl)pyridine. Its CAS No. 1256804-33-7 appears in several drug candidate patents, particularly those targeting EGFR and VEGFR pathways.

Environmental considerations surrounding halogenated compounds have spurred research into greener synthesis routes for 5-bromo-2-chloro-3-(propan-2-yl)pyridine. Topics like "catalytic bromination of pyridines" or "solvent-free heterocycle synthesis" dominate academic forums, reflecting industry shifts toward sustainable chemistry practices.

The compound's chlorine and bromine atoms enable diverse functionalization, making it a favorite scaffold in combinatorial chemistry. Laboratory searches frequently include "multifunctional pyridine building blocks" or "CAS 1256804-33-7 supplier," underscoring its commercial importance. Regulatory-compliant synthesis remains a key discussion point, with emphasis on "REACH-compliant intermediates."

In material science, 5-bromo-2-chloro-3-(propan-2-yl)pyridine contributes to organic electronic materials. The rise of "organic semiconductor precursors" searches correlates with its use in OLED and OFET applications. Its propan-2-yl group aids in solubility tuning—a critical parameter in solution-processed device fabrication.

Safety data for CAS No. 1256804-33-7 indicates standard handling protocols for halogenated compounds. While not classified as hazardous, proper PPE is recommended during manipulation. This aligns with frequent queries about "safe handling of bromopyridines" in industrial settings.

The future outlook for 5-bromo-2-chloro-3-(propan-2-yl)pyridine remains strong, particularly in personalized medicine and precision agriculture. Emerging trends like "AI-assisted molecular design" and "high-throughput screening" will likely increase demand for such versatile intermediates, cementing its role in next-generation chemical innovation.